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Compound of Interest

Compound Name: 1A-116

cat. No.: B604931

For Researchers, Scientists, and Drug Development Professionals

Introduction

1A-116 is a potent and specific small-molecule inhibitor of the Rac family of small GTPase 1
(RAC1).[1][2] It functions by preventing the interaction of Racl with its guanine nucleotide
exchange factors (GEFs), such as Vav, Tiam1, and Dbl, thereby inhibiting Racl activation.[1][3]
This inhibition is dependent on the presence of the Trp56 residue in the Racl structure.[1][3]
1A-116 has demonstrated significant anti-proliferative, anti-metastatic, and pro-apoptotic
effects in various cancer models, including glioblastoma and breast cancer, making it a
promising candidate for further investigation in oncology research and drug development.[3][4]

[5]16]

Physicochemical Properties and Solubility

A summary of the key physicochemical properties of 1A-116 is provided in the table below.
These properties suggest good drug-likeness and potential for oral bioavailability based on
Lipinski's and Veber's rules.[4][6]
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Property Value Reference
Molecular Weight 307.31 g/mol [7]

Formula C16H16F3N3 [7]

CAS Number 1430208-73-3 [7]
Predicted logP 4.67 [4][6]
Hydrogen Bond Donors 2 [4][6]
Hydrogen Bond Acceptors 3 [41[6]
Rotatable Bonds 3 [41[6]

Polar Surface Area 50.41 A2 [4][6]

Solubility Data

Proper dissolution of 1A-116 is critical for accurate and reproducible experimental results. The
following table summarizes the known solubility of 1A-116 in common laboratory solvents.

Solvent Solubility Concentration Notes Reference
DMSO 100 mg/mL 325.40 mM [7]1
Water < 0.1 mg/mL Insoluble [7]

It is advisable to

empirically
Data not determine the
Ethanol ) -
available solubility for
specific
applications.

Signaling Pathway

1A-116 targets the Rac1l signaling pathway, which is a crucial regulator of various cellular
processes, including cytoskeleton organization, cell proliferation, and migration. The diagram
below illustrates the mechanism of action of 1A-116.
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Mechanism of 1A-116 Action

Experimental Protocols
Preparation of Stock Solutions
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Objective: To prepare a concentrated stock solution of 1A-116 for use in in vitro and in vivo
experiments.

Materials:

1A-116 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)
Protocol:
o Aseptically weigh the desired amount of 1A-116 powder in a sterile microcentrifuge tube.

e Add the calculated volume of DMSO to achieve a stock concentration of 100 mg/mL (325.40
mM).[7]

» Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming to
37°C and sonication in an ultrasonic bath can aid in dissolution.

 Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the stock solution at -20°C for short-term storage (up to 1 month) or -80°C for long-
term storage (up to 6 months).[7]

Note on Ethanol: While specific solubility data is unavailable, a similar protocol can be followed
to test solubility in ethanol. Start with a small amount of 1A-116 and incrementally add ethanol
while vortexing to determine the concentration at which it fully dissolves.

In Vitro Cell Proliferation Assay
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Objective: To determine the half-maximal inhibitory concentration (IC50) of 1A-116 on cancer
cell lines.

Materials:

e Cancer cell line of interest (e.g., MDA-MB-231 breast cancer cells, LN229 glioblastoma cells)
o Complete cell culture medium

o 96-well cell culture plates

e 1A-116 stock solution (in DMSO)

o Phosphate-buffered saline (PBS)

o Cell proliferation reagent (e.g., MTT, WST-1, or CellTiter-Glo®)

» Microplate reader

Protocol Workflow:
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Cell Proliferation Assay Workflow

Detailed Steps:
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e Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere
overnight.

» Prepare serial dilutions of the 1A-116 stock solution in complete cell culture medium. Ensure
the final DMSO concentration in the highest treatment dose does not exceed a non-toxic
level (typically < 0.5%). Include a vehicle control (medium with the same concentration of
DMSO).

o Replace the medium in the wells with the medium containing the different concentrations of
1A-116.

 Incubate the plate for the desired period (e.g., 48 or 72 hours). For instance, F3ll and MDA-
MB-231 cells have been treated for 48 hours to determine IC50 values.[2]

o Add the cell proliferation reagent to each well according to the manufacturer's protocol.
« Incubate for the recommended time.

e Measure the absorbance or luminescence using a microplate reader at the appropriate
wavelength.

» Plot the cell viability against the log of the 1A-116 concentration and determine the IC50
value using a suitable software (e.g., GraphPad Prism).

In Vivo Antimetastatic Activity Model

Objective: To evaluate the in vivo efficacy of 1A-116 in a murine model of metastasis.

Materials:

Immunocompromised mice (e.g., BALB/c)

Metastatic cancer cell line (e.g., F3lIl mammary carcinoma cells)

1A-116

Vehicle solution (e.g., sterile PBS)
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Syringes and needles for intravenous and intraperitoneal injections

Bouin's solution for tissue fixation

Protocol:

On day 0, inject a suspension of viable cancer cells (e.g., 2x10”5 F3II cells) into the lateral
tail vein of the mice.[7]

Randomly divide the mice into a control group and a treatment group.

Administer 1A-116 intraperitoneally (i.p.) to the treatment group at a specified dose (e.g., 3
mg/kg body weight) daily.[7] Administer the vehicle solution to the control group.

Continue the treatment for a predetermined period (e.g., 21 days).[7]
At the end of the treatment period, sacrifice the mice and excise the lungs.
Fix the lungs in Bouin's solution.

Count the number of superficial lung nodules under a dissection microscope to assess the
extent of metastasis.

Safety and Handling

1A-116 is for research use only.

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and
safety glasses, when handling the compound.

Handle the powder in a chemical fume hood to avoid inhalation.
In case of contact with skin or eyes, wash immediately with plenty of water.

Consult the Safety Data Sheet (SDS) for complete safety information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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